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Abstract

These application notes provide a comprehensive overview and detailed protocols for the use
of RLX-33, a first-in-class negative allosteric modulator (NAM) of the relaxin family peptide 3
receptor (RXFP3), in preclinical rodent models of alcohol self-administration. This document
includes information on the mechanism of action of RLX-33, detailed experimental procedures,
and a summary of its effects on alcohol consumption and related behaviors. The provided
protocols are intended to assist researchers in designing and conducting studies to evaluate
the therapeutic potential of RLX-33 for alcohol use disorder (AUD).

Introduction

Alcohol use disorder is a significant global health issue with limited effective therapeutic
options.[1] The relaxin-3/RXFP3 signaling system has emerged as a promising target for the
development of novel treatments for addiction.[1][2] Relaxin-3, the endogenous ligand for
RXFP3, is a neuropeptide implicated in the regulation of stress, motivation, and reward-seeking
behaviors.[1][2] RLX-33 is a novel, selective, and brain-penetrant small molecule negative
allosteric modulator of the RXFP3 receptor.[1] Preclinical studies have demonstrated that RLX-
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33 can dose-dependently reduce alcohol self-administration in rats, suggesting its potential as
a therapeutic agent for AUD.[1][3]

Mechanism of Action and Signaling Pathway

RLX-33 functions as a negative allosteric modulator of the RXFP3 receptor. This means that it
binds to a site on the receptor that is different from the binding site of the endogenous agonist,
relaxin-3. This binding event reduces the receptor's response to relaxin-3. The RXFP3 receptor
is a G-protein coupled receptor (GPCR) that primarily signals through the Gi/o pathway. Upon
activation by relaxin-3, the Gi/o protein inhibits the activity of adenylyl cyclase, leading to a
decrease in intracellular cyclic adenosine monophosphate (CAMP) levels. Additionally, RXFP3
activation can stimulate the mitogen-activated protein kinase (MAPK)/extracellular signal-
regulated kinase (ERK) pathway. By negatively modulating RXFP3, RLX-33 attenuates these
downstream signaling events, thereby reducing the rewarding and motivational effects of
alcohol that are thought to be mediated, in part, by the relaxin-3/RXFP3 system.
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Figure 1: Simplified signaling pathway of the RXFP3 receptor and the modulatory effect of
RLX-33.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo pharmacological properties of RLX-33.

Table 1: In Vitro Activity of RLX-33[1]

Assay Cell Line IC50 (pM)
cAMP Accumulation hRXFP3-CHO 2.36
GTPyS Binding hRXFP3-CHO 3.07

Table 2: In Vivo Pharmacokinetics of RLX-33 in Rats (10 mg/kg, i.p.)[1]

Parameter Value

Brain Cmax 1552 ng/mL
Plasma Clearance 44 mL/min/kg
Plasma Protein Binding 99.8%

Water Solubility <1uM

Table 3: Effect of RLX-33 on Alcohol Self-Administration in Wistar Rats[1][3]
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. Mean Lever % Reduction vs.
Treatment Group Dose (mglkg, i.p.) .
Presses (+ SEM) Vehicle
Vehicle 0 Data not specified N/A
RLX-33 5 Data not specified Significant Reduction
RLX-33 10 Data not specified Significant Reduction
RLX-33 20 Data not specified Significant Reduction

Note: Specific mean
lever press values and
SEM are not provided
in the abstract, but a
dose-dependent
reduction was
observed. The 5
mg/kg dose was
identified as the

lowest effective dose.

[3]

Experimental Protocols
Reagents and Preparation

RLX-33: Synthesized as a solid compound.

Vehicle: 45% (w/v) hydroxypropyl-B-cyclodextrin (HPBCD) in sterile water.

Preparation of RLX-33 Solution:

o Calculate the required amount of RLX-33 and vehicle based on the desired final

concentration and the number and weight of the animals.

o Weigh the appropriate amount of RLX-33 powder.

o Dissolve the RLX-33 powder in the 45% HPBCD vehicle.
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o Vortex the solution thoroughly to ensure complete dissolution. The solution should be
prepared fresh on the day of the experiment.

Animal Models

e Species: Male and female Wistar rats or alcohol-preferring (P) rats.
e Age: Adult rats are typically used.

e Housing: Animals should be individually housed in a temperature- and humidity-controlled
vivarium with a 12-hour light/dark cycle. Food and water should be available ad libitum,
except during experimental procedures.

Operant Alcohol Self-Administration Protocol

This protocol is designed to train rats to self-administer alcohol and subsequently test the
effects of RLX-33 on this behavior.
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Figure 2: Workflow for the operant alcohol self-administration experiment.
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3.1. Apparatus

o Standard operant conditioning chambers equipped with two levers, a liquid delivery system,
and a house light.

e The chamber should be housed in a sound-attenuating cubicle.

e Aninfrared beam system can be used to measure locomotor activity.

3.2. Training Procedure

e Acclimation: Habituate the rats to the operant chambers for several sessions.

e Sucrose Training: Train the rats to press a designated "active" lever to receive a sucrose
solution (e.g., 10% w/v) on a fixed-ratio 1 (FR1) schedule. The other lever is designated as
"inactive" and pressing it has no consequences. Sessions are typically 30 minutes long.

e Sucrose Fading and Alcohol Introduction: Once stable lever pressing for sucrose is
established, gradually introduce alcohol into the sucrose solution (e.g., starting with 5%
alcohol in 10% sucrose) and then gradually fade the sucrose concentration to zero over
several sessions.

» Alcohol Self-Administration: The rats will then self-administer an alcohol solution (e.g., 15%
v/v) on a fixed-ratio schedule (e.g., FR2, where two presses are required for one reward).
Training continues until a stable baseline of alcohol intake is achieved.

3.3. RLX-33 Testing Procedure

e Once a stable baseline of alcohol self-administration is established, the testing phase can
begin.

o Administer RLX-33 (5, 10, or 20 mg/kg) or vehicle via intraperitoneal (i.p.) injection 30-60
minutes prior to the start of the self-administration session.

o A within-subjects design is often used, where each animal receives all doses of RLX-33 and
vehicle in a counterbalanced order.
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o Record the number of active and inactive lever presses, as well as the total volume of
alcohol consumed during the session.

e Locomotor activity can be concurrently measured using the infrared beam system.

Sucrose Self-Administration (Control Experiment)

To determine if the effects of RLX-33 are specific to alcohol reinforcement, a separate cohort of
rats can be trained to self-administer a sucrose solution. The procedure is similar to the alcohol
self-administration protocol, but the reinforcing solution is sucrose (e.g., 2% w/v). The effects of
RLX-33 on sucrose self-administration are then evaluated.

Open-Field Test (Locomotor Activity)

This test is used to assess the effects of RLX-33 on general locomotor activity and anxiety-like
behavior.

5.1. Apparatus

e Asquare arena (e.g., 100 cm x 100 cm) with high walls to prevent escape. The arena is
typically made of a non-porous material for easy cleaning.

5.2. Procedure

Habituate the rats to the testing room for at least 30 minutes prior to the test.

Administer RLX-33 or vehicle i.p. 30-60 minutes before the test.

Place the rat in the center of the open-field arena.

Allow the rat to explore the arena for a set period (e.g., 10-15 minutes).

A video tracking system is used to record and analyze the rat's movement.

Key parameters to measure include total distance traveled, time spent in the center versus
the periphery of the arena, and rearing frequency.

Elevated Zero Maze (Anxiety-Like Behavior)
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This test is used to assess anxiety-like behavior.
6.1. Apparatus

o Acircular runway elevated from the floor, divided into two open and two closed (walled)
quadrants of equal size.

6.2. Procedure

e Habituate the rats to the testing room for at least 30 minutes prior to the test.
e Administer RLX-33 or vehicle i.p. 30-60 minutes before the test.

e Place the rat in one of the closed quadrants.

» Allow the rat to explore the maze for a set period (e.g., 5 minutes).

e Avideo tracking system is used to record the time spent in the open and closed quadrants
and the number of entries into each.

Expected Outcomes and Interpretation

o Alcohol Self-Administration: It is expected that RLX-33 will dose-dependently decrease the
number of lever presses for alcohol and the total amount of alcohol consumed compared to
vehicle-treated animals.[1][3] This would indicate that RLX-33 reduces the reinforcing
properties of alcohol.

e Sucrose Self-Administration: RLX-33 is not expected to significantly affect sucrose self-
administration, suggesting that its effects are relatively specific to alcohol reinforcement and
not due to a general suppression of motivated behavior.[1][3]

o Open-Field Test: RLX-33 is not expected to significantly alter the total distance traveled,
indicating that the reduction in alcohol self-administration is not due to sedation or motor
impairment.[1][3]

o Elevated Zero Maze: The effects of RLX-33 on anxiety-like behavior in this model may
provide further insight into its overall behavioral profile.
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Conclusion

RLX-33 represents a promising pharmacological tool and a potential therapeutic candidate for
the treatment of alcohol use disorder. The protocols outlined in these application notes provide
a framework for investigating the efficacy of RLX-33 in preclinical models of alcohol self-
administration. By following these detailed methodologies, researchers can obtain robust and
reproducible data to further elucidate the role of the relaxin-3/RXFP3 system in addiction and
evaluate the therapeutic potential of novel modulators like RLX-33.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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